Acetic acid, diphenyl-, beta-(4-methyl-1-piperazinyl)phenethyl ester, methobromide
Acetic acid, diphenyl-, beta-(4-methyl-1-piperazinyl)phenethyl ester, methobromide
Brand Name:
Vulcanchem
CAS No.:
102585-51-3
VCID:
VC0009986
InChI:
InChI=1S/C28H33N2O2.BrH/c1-30(2)20-18-29(19-21-30)26(23-12-6-3-7-13-23)22-32-28(31)27(24-14-8-4-9-15-24)25-16-10-5-11-17-25;/h3-17,26-27H,18-22H2,1-2H3;1H/q+1;/p-1
SMILES:
C[N+]1(CCN(CC1)C(COC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4)C.[Br-]
Molecular Formula:
C28H33BrN2O2
Molecular Weight:
509.5 g/mol
Acetic acid, diphenyl-, beta-(4-methyl-1-piperazinyl)phenethyl ester, methobromide
CAS No.: 102585-51-3
Main Products
VCID: VC0009986
Molecular Formula: C28H33BrN2O2
Molecular Weight: 509.5 g/mol
| CAS No. | 102585-51-3 |
|---|---|
| Product Name | Acetic acid, diphenyl-, beta-(4-methyl-1-piperazinyl)phenethyl ester, methobromide |
| Molecular Formula | C28H33BrN2O2 |
| Molecular Weight | 509.5 g/mol |
| IUPAC Name | [2-(4,4-dimethylpiperazin-4-ium-1-yl)-2-phenylethyl] 2,2-diphenylacetate;bromide |
| Standard InChI | InChI=1S/C28H33N2O2.BrH/c1-30(2)20-18-29(19-21-30)26(23-12-6-3-7-13-23)22-32-28(31)27(24-14-8-4-9-15-24)25-16-10-5-11-17-25;/h3-17,26-27H,18-22H2,1-2H3;1H/q+1;/p-1 |
| Standard InChIKey | IIMUZQLNNNKPTR-UHFFFAOYSA-M |
| SMILES | C[N+]1(CCN(CC1)C(COC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4)C.[Br-] |
| Canonical SMILES | C[N+]1(CCN(CC1)C(COC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4)C.[Br-] |
| Synonyms | Acetic acid, diphenyl-, beta-(4-methyl-1-piperazinyl)phenethyl ester, methobromide |
| PubChem Compound | 59604 |
| Last Modified | Nov 11 2021 |
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